Methyl 2-methoxyquinoline-7-carboxylate
Description
Methyl 2-methoxyquinoline-7-carboxylate (MMQC) is a chemical compound with the molecular formula C12H11NO3 .
Synthesis Analysis
Quinoline motifs are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . Traditional and green synthetic approaches of quinoline and its analogs, including multicomponent one-pot reactions and solvent-free reaction conditions utilizing microwave and ultraviolet irradiation-promoted synthesis using eco-friendly and safe reusable catalysts, have been highlighted .Molecular Structure Analysis
The molecular structure of MMQC consists of 12 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The molecular weight of MMQC is 217.22 .Physical And Chemical Properties Analysis
The physical and chemical properties of MMQC include a molecular weight of 217.22 and a molecular formula of C12H11NO3 .Scientific Research Applications
- Methyl 2-methoxyquinoline-7-carboxylate has shown promise as an anticancer agent. Researchers have investigated its effects on cancer cell lines, exploring mechanisms such as apoptosis induction, cell cycle arrest, and inhibition of tumor growth .
- The compound exhibits antioxidant activity, which is crucial for combating oxidative stress and preventing cellular damage. Its radical-scavenging abilities make it relevant in the context of oxidative diseases and aging .
- Methyl 2-methoxyquinoline-7-carboxylate has been studied for its anti-inflammatory effects. It may modulate inflammatory pathways, making it a candidate for managing inflammatory conditions .
- Quinoline derivatives, including Methyl 2-methoxyquinoline-7-carboxylate, have been explored as potential antimalarial agents. Their ability to interfere with the Plasmodium parasite’s life cycle is of interest .
- During the COVID-19 pandemic, researchers investigated compounds like Methyl 2-methoxyquinoline-7-carboxylate for their potential to inhibit SARS-CoV-2. While more studies are needed, its antiviral properties are intriguing .
- Tuberculosis remains a global health challenge. Some studies have explored the efficacy of Methyl 2-methoxyquinoline-7-carboxylate against Mycobacterium tuberculosis, suggesting its potential as an antitubercular agent .
Anticancer Activity
Antioxidant Properties
Anti-Inflammatory Potential
Antimalarial Applications
Anti-SARS-CoV-2 Activity
Antituberculosis Properties
properties
IUPAC Name |
methyl 2-methoxyquinoline-7-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-15-11-6-5-8-3-4-9(12(14)16-2)7-10(8)13-11/h3-7H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDLOIGJPEGXUMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC2=C(C=CC(=C2)C(=O)OC)C=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-methoxyquinoline-7-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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